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Compound of Interest

Compound Name: Glycol Salicylate

Cat. No.: B1663807 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of Glycol Salicylate, including personal protective equipment

(PPE), operational plans for handling and storage, and disposal protocols.

Properties of Glycol Salicylate
A summary of the key quantitative data for Glycol Salicylate is provided in the table below for

easy reference.

Property Value

Molecular Formula C9H10O4

Molecular Weight 182.17 g/mol

CAS Number 87-28-5

Melting Point 21°C[1]

Boiling Point 294°C[1]

Density 1.18 g/cm³ at 20°C

Solubility Slightly soluble in water[1]

Occupational Exposure Limits for Glycol Salicylate are not established.[2][3]
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Personal Protective Equipment (PPE)
To ensure the safety of personnel when handling Glycol Salicylate, the following personal

protective equipment is required.

Core PPE Requirements
PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved standards. A full-face shield may

be necessary where splashing is possible.

Skin Protection

Wear impervious protective clothing, such as a

lab coat, apron, or coveralls, to prevent skin

contact. Fire/flame resistant clothing is also

recommended.

Hand Protection
Chemical impermeable gloves (e.g., nitrile or

neoprene) are required.

Respiratory Protection

Not typically required under normal conditions of

use with adequate ventilation. If exposure limits

are exceeded, or if irritation is experienced, a

full-face respirator with an appropriate filter

(e.g., NIOSH type R or P) should be used. In

emergencies or situations with unknown

exposure levels, a full-face positive-pressure,

air-supplied respirator is necessary.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow outlines the key procedural steps.
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Workflow for Safe Handling and Disposal of Glycol Salicylate

Preparation

Handling

Disposal

Emergency Procedures

Don Appropriate PPE

Ensure Adequate Ventilation

Gather Handling and Spill Materials

Avoid Contact with Skin and Eyes

Do Not Eat, Drink, or Smoke Spill: Evacuate, Ventilate, and Contain Exposure: First Aid and Medical Attention

Store in a Cool, Dry, Well-Ventilated Area

Collect Waste in a Labeled, Sealed Container

Follow Local, State, and Federal Regulations

Dispose of at a Licensed Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Glycol Salicylate.
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Detailed Experimental Protocols
While specific experimental designs will vary, the following general protocols for handling,

storage, and disposal must be integrated into any procedure involving Glycol Salicylate.

Handling Protocols
Always handle Glycol Salicylate in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of vapors.

Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid measures

outlined below.

Do not eat, drink, or smoke in areas where Glycol Salicylate is handled or stored.

Wash hands thoroughly after handling the substance.

Minimize the generation of dust or aerosols.

Keep containers tightly closed when not in use.

Storage Protocols
Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.

Keep containers tightly sealed.

Store away from incompatible materials such as strong acids, strong bases, and strong

oxidizing agents.

Recommended storage temperature for the pure form is -20°C for long-term storage (up to 3

years).

Disposal Plan
Glycol Salicylate waste should be considered hazardous waste.

Do not dispose of Glycol Salicylate down the drain or into the environment.
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Collect waste in a suitable, sealed, and clearly labeled container. The label should include

the words "Hazardous Waste," the name of the chemical, and the accumulation start date.

Dispose of the waste through a licensed hazardous waste disposal company, adhering to all

local, state, and federal regulations.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol

Ingestion

If swallowed, rinse mouth with water. Do not

induce vomiting. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas. Use the personal protective equipment outlined above.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains, as it can be harmful to the environment.
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Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

diatomite, universal binders). Collect the material in a suitable, closed container for disposal.

For large spills, dike the area to prevent spreading and collect the material for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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